N-(3-acetylphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperidine-3-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H26N6O2/c1-15-10-16(2)29(27-15)22-12-21(24-14-25-22)28-9-5-7-19(13-28)23(31)26-20-8-4-6-18(11-20)17(3)30/h4,6,8,10-12,14,19H,5,7,9,13H2,1-3H3,(H,26,31)
• InChI Key: OIKWAFCAMXQIMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NC4=CC=CC(=C4)C(=O)C)C
• Molecular Formula: C23H26N6O2
• Molecular Weight: 418.5 g/mol

Description

N-(3-acetylphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H26N6O2 and its molecular weight is 418.501. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Isoxazolines and Isoxazoles

  A study detailed the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition. The process involved intramolecular cyclization and yielded new isoxazolines and isoxazoles, showcasing the chemical versatility and potential application of derivatives in synthesizing heterocyclic compounds (Rahmouni et al., 2014).

• Anticancer and Anti-inflammatory Agents

  Another research introduced novel pyrazolopyrimidines derivatives synthesized as potential anticancer and anti-5-lipoxygenase agents. This study underscores the potential therapeutic applications of pyrazolopyrimidin-4(5H)-ones in treating cancer and inflammation (Rahmouni et al., 2016).

• Molecular Interaction Studies

  A significant study on the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor provides insights into the compound's binding and antagonist activity. This research offers a basis for designing selective receptor antagonists (Shim et al., 2002).

• Synthesis of Heterocyclic Compounds

  Studies have also explored the synthesis of various heterocyclic compounds, demonstrating the compound's utility in producing a wide range of chemical entities with potential pharmacological activities. These include the synthesis of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives, showing promising analgesic and antiparkinsonian activities (Amr et al., 2008).